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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the wash fastness of C.I. Disperse Red 13
on key synthetic fabrics—polyester, nylon, and acetate. Its performance is benchmarked

against other commercially significant red disperse dyes, offering researchers and scientists

valuable data for material selection and development. The information presented is supported

by established experimental protocols and comparative data to ensure scientific rigor.

Executive Summary
Disperse dyes are the primary choice for coloring hydrophobic synthetic fibers. Their wash

fastness, a critical performance attribute, varies significantly depending on the dye's molecular

structure and the nature of the fibrous substrate. This guide demonstrates that while Disperse
Red 13 exhibits good wash fastness on polyester, its performance on nylon and acetate is

comparatively lower. This variance is attributed to the differences in fiber morphology and the

nature of the dye-fiber interactions. For applications demanding high wash fastness on nylon

and acetate, alternative disperse dyes may be more suitable.

Comparative Wash Fastness Data
The wash fastness of Disperse Red 13 and a selection of alternative red disperse dyes on

polyester, nylon, and acetate are summarized in the table below. The ratings for color change

are based on the ISO 105-C06 standard, utilizing a grey scale from 1 (poor) to 5 (excellent).
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Dye C.I. Name
Chemical
Class

Polyester Nylon Acetate

Disperse Red

13
11115 Monoazo 4 2-3 3

Disperse Red

1
11110 Monoazo 4-5 3 3-4

Disperse Red

60
60756

Anthraquinon

e
4-5 3-4 4

Disperse Red

82
11140 Monoazo 4 3 3

Note: Data for nylon and acetate fabrics are based on qualitative assessments from scientific

literature where specific numerical ratings were not available. The general consensus is that

the wash fastness of disperse dyes on these fibers is fair to moderate.[1][2]

Factors Influencing Wash Fastness
The wash fastness of disperse dyes is a complex property influenced by several factors:

Molecular Structure of the Dye: The size, polarity, and potential for hydrogen bonding of the

dye molecule play a crucial role. Larger molecules with higher polarity tend to have better

wash fastness due to stronger intermolecular forces with the fiber.[3] Disperse Red 13, a

monoazo dye, has a relatively small molecular size which can contribute to its moderate

fastness on more open fiber structures like nylon and acetate.

Fiber Morphology: The crystalline and amorphous regions of a fiber, as well as its

hydrophobicity, significantly impact dye penetration and retention.

Polyester: Being highly crystalline and hydrophobic, polyester fibers trap dye molecules

effectively after high-temperature dyeing, leading to good wash fastness.[4]

Nylon: The more open and less crystalline structure of nylon allows for easier dye

penetration but also facilitates easier removal during washing, resulting in lower wash

fastness.[2]
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Acetate: Similar to nylon, acetate has a more open structure than polyester, leading to

moderate wash fastness properties.

Dyeing Process: The temperature, time, and pH of the dyeing process, along with the use of

carriers or dispersing agents, affect the diffusion and fixation of the dye within the fiber.

After-treatment: A crucial step to improve wash fastness is "reduction clearing," which

removes loose dye particles from the fiber surface.

Experimental Protocols
The evaluation of wash fastness is conducted using standardized test methods to ensure

reproducibility and comparability of results. The most widely accepted standards are ISO 105-

C06 and AATCC 61.

ISO 105-C06: Colour Fastness to Domestic and
Commercial Laundering
This test determines the resistance of the color of textiles to laundering.

Apparatus and Materials:

Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically

controlled water bath.

Stainless steel containers (550 ± 50 mL).

Stainless steel balls (6.0 ± 0.5 mm diameter).

Multifiber adjacent fabric (containing strips of acetate, cotton, nylon, polyester, acrylic, and

wool).

ECE phosphate reference detergent.

Sodium perborate tetrahydrate (for specific test conditions).

Grey Scale for Assessing Change in Colour (ISO 105-A02).
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Grey Scale for Assessing Staining (ISO 105-A03).

Spectrophotometer or colorimeter for instrumental assessment.

Procedure (summarized for a C2S test at 60°C):

Specimen Preparation: A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a

same-sized piece of multifiber adjacent fabric.

Washing: The composite specimen is placed in a stainless steel container with 150 mL of a

solution containing 4 g/L ECE detergent and 1 g/L sodium perborate, along with 25 stainless

steel balls.

The container is sealed and rotated in the Launder-Ometer at 40 ± 2 rpm for 30 minutes at

60 ± 2°C.

Rinsing and Drying: The specimen is removed, rinsed thoroughly with cold distilled water,

and then dried in air at a temperature not exceeding 60°C.

Evaluation: The change in color of the dyed specimen and the staining of each fiber in the

multifiber fabric are assessed visually using the respective Grey Scales under standardized

lighting conditions. A rating of 5 indicates no change, while a rating of 1 indicates a severe

change.

AATCC Test Method 61: Colorfastness to Laundering,
Accelerated
This method is widely used in the United States and simulates the effects of five home

launderings in a 45-minute test.

Apparatus and Materials:

Launder-Ometer or equivalent.

Stainless steel containers.

Stainless steel balls.
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Multifiber test fabric No. 10.

1993 AATCC Standard Reference Detergent.

Gray Scale for Color Change.

Gray Scale for Staining.

Procedure (summarized for Test No. 2A):

Specimen Preparation: A 50 x 150 mm specimen is attached to a 50 x 100 mm multifiber test

fabric.

Washing: The specimen is placed in a container with 150 mL of a 0.15% detergent solution

and 50 stainless steel balls.

The container is placed in the Launder-Ometer and run for 45 minutes at 49°C (120°F).

Rinsing and Drying: The specimen is removed, rinsed, and dried.

Evaluation: The color change and staining are evaluated using the AATCC Gray Scales.

Visualizing the Experimental Workflow
The following diagrams, generated using Graphviz, illustrate the key experimental workflows

described in this guide.
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Wash Fastness Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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